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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol diacetate (EGDA), with the CAS number 111-55-7, is a diester of ethylene
glycol and acetic acid.[1][2] It is a colorless, transparent liquid characterized by a mild, pleasant
odor.[1][2] This document provides an in-depth technical overview of ethylene glycol
diacetate, including its physicochemical properties, synthesis protocols, key applications,
toxicological profile, and spectral data, tailored for a scientific audience.

Physicochemical Properties

Ethylene glycol diacetate is a high-boiling, slow-evaporating solvent with excellent solvency
for a variety of resins.[1] Its low volatility and pleasant odor make it a favorable choice in
formulations where worker safety and comfort are priorities.[1] It is slightly soluble in water but
fully miscible with most organic solvents.[2]

Table 1: Physicochemical Properties of Ethylene Glycol Diacetate
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Property Value Reference(s)
Molecular Formula CeH1004 [1112]
Molecular Weight 146.14 g/mol [11[2][3]
CAS Number 111-55-7 [3]
Appearance Colorless, transparent liquid [1112]
Odor Mild, pleasant [1][2]
Boiling Point 186-190 °C (367-374 °F) [1112]
Metting Point -41 °C to -50 °C (-42 °F to -58 2]

°F)
Density 1.102 - 1.104 g/cm3 at 20 °C [1][2]

Vapor Pressure

0.2 mmHg at 20-25 °C

[1]2]

Flash Point

83-88 °C (181.4-190.4 °F)

(closed cup)

[4]

Autoignition Temperature

~482 °C (900 °F)

[4]

Refractive Index

~1.415 at 20 °C

[5]

Solubility

Slightly soluble in water;
miscible with most organic

solvents

[2]

Synthesis of Ethylene Glycol Diacetate

The primary industrial synthesis of ethylene glycol diacetate is through the direct

esterification of ethylene glycol with acetic acid.[1][2] This reaction is typically catalyzed by an

acid and results in the formation of ethylene glycol diacetate and water as a byproduct.[1]

Experimental Protocol: Direct Esterification

Objective: To synthesize ethylene glycol diacetate from ethylene glycol and acetic acid.

Materials:
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» Ethylene glycol (1 mole)

¢ Acetic acid (2.2-3 moles, excess)[6]

e Acid catalyst (e.g., p-toluenesulfonic acid, 0.1-1% of total reactant mass)[1][6]

o Azeotropic dehydrating agent (e.g., butyl acetate, 10-20% of total reactant mass)[6]
e Round-bottom flask

o Reflux condenser with Dean-Stark trap

e Heating mantle

« Distillation apparatus

Methodology:

o Charge the round-bottom flask with ethylene glycol, acetic acid, p-toluenesulfonic acid, and
butyl acetate.

o Assemble the reflux apparatus with the Dean-Stark trap to remove the water formed during
the reaction.

e Heat the mixture to a reaction temperature of 100-160 °C and maintain reflux.[6] The
progress of the reaction can be monitored by the amount of water collected.

¢ Once the theoretical amount of water has been collected, cool the reaction mixture.

» Purify the crude product by fractional distillation.[7] Collect the fraction boiling between 180-
190 °C.[7]

o Characterize the final product for purity using analytical methods such as Gas
Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[8]
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Workflow for the Synthesis of Ethylene Glycol Diacetate

Reaction Setup

Charge Reactants:
- Ethylene Glycol
- Acetic Acid
- Catalyst (p-TSA)
- Dehydrating Agent

:

Assemble Reflux Apparatus
with Dean-Stark Trap

Esterificat%n Reaction

Heat to 100-160 °C

:

Maintain Reflux & Collect Water

:

Monitor Reaction Progress

Workup antiPurification

Cool Reaction Mixture

:

Fractional Distillation

:

Collect Product Fraction (180-190 °C)

AnaL/sis

Purity Analysis (GC, NMR)

Click to download full resolution via product page

Caption: A typical workflow for the laboratory synthesis of ethylene glycol diacetate.
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Applications in Research and Development

Ethylene glycol diacetate's properties make it a versatile compound in various industrial and
research settings.[2] Its primary function is as a solvent, but it also serves as a chemical
intermediate and a component in formulations.

» Coatings and Inks: Its slow evaporation rate and high solvency for resins make it an
excellent choice for improving the flow and leveling of coatings and inks, resulting in a
smoother finish.[1][2]

o Adhesives: It is used as a solvent in the production of water-based adhesives.[5]
e Foundry: In the foundry industry, it acts as a core-binding resin.[5]

o Chemical Synthesis: Ethylene glycol diacetate can be used as an acyl donor for the in situ
generation of peracetic acid in chemoenzymatic synthesis, such as in the production of
caprolactone. It may also be a precursor for the enzymatic synthesis of poly(ethylene
glutarate).

o Pharmaceutical and Cosmetic Industries: Although less common, it can be used as a solvent
for active pharmaceutical ingredients (APIs) or as a carrier for fragrances in cosmetics,
owing to its mild odor and low toxicity.[2][9]
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Applications of Ethylene Glycol Diacetate
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Caption: Relationship between the properties and applications of ethylene glycol diacetate.

Safety and Toxicology

Ethylene glycol diacetate exhibits low acute toxicity.[1] However, prolonged or repeated
exposure may cause mild irritation to the skin and eyes.[10] Its toxicity in animal studies is
primarily attributed to its metabolic conversion to ethylene glycol.[3] Ingestion of large amounts
can lead to the formation of urinary oxalate crystals, a characteristic sign of ethylene glycol
poisoning.[3]

Metabolic Pathway

In the body, ethylene glycol diacetate is expected to hydrolyze to ethylene glycol and acetic
acid. Ethylene glycol is then metabolized in the liver by alcohol dehydrogenase to
glycoaldehyde, which is further oxidized to glycolic acid, glyoxylic acid, and finally oxalic acid.
[11][12] The accumulation of glycolic acid is the main cause of metabolic acidosis, while oxalic
acid can precipitate as calcium oxalate crystals, leading to renal damage.[11][13]
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Caption: The metabolic pathway of ethylene glycol, the primary metabolite of EGDA.
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Spectral Data

The structural confirmation of ethylene glycol diacetate can be achieved through various
spectroscopic methods.

Table 2: Spectral Data for Ethylene Glycol Diacetate

Technique Key Peaks/Signals Reference(s)

o (ppm): ~2.08 (s, 6H, 2 x
1H NMR (CDCIs) [14][15]
CHs), ~4.23 (s, 4H, 2 x CH2)

15C NMR (CDCl) o (ppm): ~20.9 (CHs), ~62.3 (16]
(CH2), ~170.8 (C=0)

v (cm~1): ~1740 (C=0 stretch),
FTIR (liquid film) ~1240 (C-O stretch), ~1040 [17]
(C-0O stretch)

m/z: 43 (base peak), 86, 73,
Mass Spec (El) 116 [18][19]

Conclusion

Ethylene glycol diacetate is a versatile and industrially significant solvent and chemical
intermediate with a favorable safety profile for many applications. Its well-defined
physicochemical properties and straightforward synthesis make it a valuable compound for
researchers and professionals in coatings, adhesives, and chemical synthesis. A thorough
understanding of its properties, synthesis, and metabolic fate is crucial for its safe and effective
use in various scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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